Cas no 1805379-97-8 (6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide
• CAS No: 1805379-97-8
• MF: C₆H₄BrF₂N₃O₄S
• MW: 332.079465866089
• CID: 4863296
• Update Time: 2025-10-29

6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4BrF2N3O4S/c7-3-1-2(5(8)9)4(17(10,15)16)6(11-3)12(13)14/h1,5H,(H2,10,15,16)
• InChI Key： OSMRBGZCRDIPLL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 1.2
• Topological Polar Surface Area: 127

Additional information on 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide

6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide (CAS No. 1805379-97-8)

6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide, with the CAS registry number 1805379-97-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, a nitro group, and a sulfonamide moiety. The combination of these functional groups imparts unique chemical properties, making it a valuable compound for various applications.

The synthesis of 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide involves a series of intricate multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments highlight the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

One of the most notable applications of this compound is in the development of novel materials with tailored electronic properties. The presence of electron-withdrawing groups like the nitro and sulfonamide moieties significantly influences the compound's electronic structure, making it a promising candidate for use in organic electronics. Recent research has demonstrated its potential as a component in advanced materials such as conductive polymers and semiconducting thin films. These applications are particularly relevant in the context of emerging technologies like flexible electronics and organic light-emitting diodes (OLEDs).

In addition to its electronic applications, 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide has shown promise in biological systems. Its ability to interact with specific biomolecules makes it a potential lead compound for drug discovery. For example, studies have investigated its activity as an inhibitor of certain enzymes involved in metabolic pathways. Furthermore, its unique structure allows for potential modifications to enhance bioavailability and efficacy, paving the way for future therapeutic applications.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to strong intermolecular forces arising from hydrogen bonding between the sulfonamide group and other polar substituents. Its solubility characteristics also make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are critical for its characterization and quality control in industrial settings.

From an environmental perspective, understanding the fate and behavior of 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide in natural systems is essential for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes transformation through microbial activity. These findings contribute to the development of sustainable practices for handling and disposing of such compounds.

In conclusion, 6-Bromo-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide (CAS No. 1805379-97-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and application-oriented research, positions it as a key player in future innovations within materials science, electronics, and biotechnology.